Cas no 852851-72-0 (2-1-(2-methylpropyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide)

• Product name: 2-1-(2-methylpropyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide
• CAS No: 852851-72-0
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 3108166
• PubChem ID: 4962217

2-1-(2-methylpropyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(1-isobutyl-5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetohydrazide
• Z89265787
• G26653
• 2-[1-(2-methylpropyl)-5-oxo-2H-pyrazol-3-yl]acetohydrazide
• SR-01000068476
• HMS1774F02
• 852851-72-0
• EN300-13087
• 2-[1-(2-methylpropyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-yl]acetohydrazide
• AKOS034659742
• 2-[2-(2-methylpropyl)-3-oxo-1H-pyrazol-5-yl]acetohydrazide
• SR-01000068476-1
• 2-1-(2-methylpropyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide

• Inchi： InChI=1S/C9H16N4O2/c1-6(2)5-13-9(15)4-7(12-13)3-8(14)11-10/h4,6,12H,3,5,10H2,1-2H3,(H,11,14)
• InChI Key： PTEYLMYXJBSEPE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 212.12732577Da
• Monoisotopic Mass: 212.12732577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 87.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 2-1-(2-methylpropyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide

Comprehensive Overview of 2-1-(2-methylpropyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide (CAS No. 852851-72-0)

2-1-(2-methylpropyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide (CAS No. 852851-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure, this compound serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and crop protection formulations.

The compound's systematic name, 2-1-(2-methylpropyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide, reveals its structural complexity. The presence of both pyrazolone and hydrazide functional groups makes it particularly valuable for creating derivatives with enhanced biological activities. Current trends in medicinal chemistry show growing interest in such heterocyclic compounds due to their diverse pharmacological properties.

From a chemical perspective, 852851-72-0 demonstrates several interesting characteristics. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its stability profile makes it suitable for various synthetic transformations, which is why it's frequently discussed in organic chemistry forums and research publications.

In pharmaceutical applications, derivatives of 2-1-(2-methylpropyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide have shown promise in preliminary studies for various therapeutic areas. Recent scientific literature highlights its potential as a scaffold for developing anti-inflammatory and antimicrobial agents. These findings align with current healthcare trends focusing on novel antibiotic development to address growing antimicrobial resistance concerns.

The agrochemical sector has also shown interest in CAS 852851-72-0 as a potential building block for next-generation crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact of pesticides, researchers are investigating how modifications to this core structure could lead to more eco-friendly solutions.

Quality control of 2-1-(2-methylpropyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide typically involves advanced analytical techniques such as HPLC and mass spectrometry. Purity standards for research-grade material generally exceed 97%, with stringent controls on impurities. These specifications are particularly important for researchers investigating structure-activity relationships in drug discovery projects.

Market availability of 852851-72-0 has expanded in recent years, with several specialty chemical suppliers now offering this compound in both small-scale research quantities and bulk volumes. Pricing trends reflect its growing importance in medicinal chemistry, with current market analyses showing steady demand from pharmaceutical development laboratories worldwide.

Storage and handling recommendations for 2-1-(2-methylpropyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide typically suggest keeping the material in a cool, dry environment, protected from light. Standard laboratory safety protocols apply when working with this compound, including the use of appropriate personal protective equipment as would be standard for any laboratory chemical.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of CAS 852851-72-0, particularly in areas of kinase inhibition and metabolic disorder treatments. This aligns with current pharmaceutical industry trends targeting these therapeutic areas, suggesting the compound's continued relevance in drug discovery pipelines.

Synthetic methodologies for 2-1-(2-methylpropyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide have been refined in recent years, with several research groups publishing optimized routes that improve yield and reduce environmental impact. These advancements support the growing emphasis on green chemistry principles in organic synthesis.

Analytical characterization of 852851-72-0 typically includes comprehensive spectral data (1H NMR, 13C NMR, IR, and mass spectra), which are essential for quality verification and research applications. These analytical profiles are frequently requested by researchers evaluating the compound for new applications or derivative synthesis.

The future research outlook for 2-1-(2-methylpropyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide appears promising, with several ongoing studies investigating its potential in novel therapeutic areas. Its structural versatility makes it particularly valuable in fragment-based drug design approaches that are gaining popularity in modern medicinal chemistry.

From a regulatory perspective, CAS 852851-72-0 currently falls under standard chemical handling regulations in most jurisdictions. Researchers and manufacturers should always consult the most current regional regulations when planning work with this compound, as chemical classification systems continue to evolve globally.

Supply chain considerations for 2-1-(2-methylpropyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetohydrazide have become increasingly important, with manufacturers implementing more rigorous quality assurance processes to meet the exacting standards of pharmaceutical customers. This reflects broader industry trends toward higher purity standards in fine chemicals.

In conclusion, 852851-72-0 represents an important building block in modern chemical research with diverse potential applications. Its unique structural features and growing body of research literature suggest it will remain relevant across multiple scientific disciplines in the coming years.